Cas no 61580-41-4 (Acetamide, 2,2'-thiobis[N-[1,1'-biphenyl]-4-yl-)

Acetamide, 2,2'-thiobis[N-[1,1'-biphenyl]-4-yl- structure
61580-41-4 structure
Product Name:Acetamide, 2,2'-thiobis[N-[1,1'-biphenyl]-4-yl-
CAS No:61580-41-4
MF:C28H24N2O2S
MW:452.567365646362
CID:474052
PubChem ID:12249996
Update Time:2025-04-19

Acetamide, 2,2'-thiobis[N-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2,2'-thiobis[N-[1,1'-biphenyl]-4-yl-
    • 2-[2-oxo-2-(4-phenylanilino)ethyl]sulfanyl-N-(4-phenylphenyl)acetamide
    • DTXSID30482375
    • 61580-41-4
    • Inchi: 1S/C28H24N2O2S/c31-27(29-25-15-11-23(12-16-25)21-7-3-1-4-8-21)19-33-20-28(32)30-26-17-13-24(14-18-26)22-9-5-2-6-10-22/h1-18H,19-20H2,(H,29,31)(H,30,32)
    • InChI Key: XWQKFFXNCXUOOM-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1)C1C=CC=CC=1)=O)CC(NC1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 452.15602
  • Monoisotopic Mass: 452.15584919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 83.5Ų

Experimental Properties

  • PSA: 58.2
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